6-Ketocholestanol
6-Ketocholestanol
Brand Name:
Vulcanchem
CAS No.:
1175-06-0
VCID:
VC0014227
InChI:
InChI=1S/C27H46O2/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(29)24-15-19(28)11-13-27(24,5)23(20)12-14-26(21,22)4/h17-24,28H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23+,24-,26-,27-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(C4)O)C)C
Molecular Formula:
C27H46O2
Molecular Weight:
402.7 g/mol
6-Ketocholestanol
CAS No.: 1175-06-0
VCID: VC0014227
Molecular Formula: C27H46O2
Molecular Weight: 402.7 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 1175-06-0 |
|---|---|
| Product Name | 6-Ketocholestanol |
| Molecular Formula | C27H46O2 |
| Molecular Weight | 402.7 g/mol |
| IUPAC Name | (3S,5S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-6-one |
| Standard InChI | InChI=1S/C27H46O2/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(29)24-15-19(28)11-13-27(24,5)23(20)12-14-26(21,22)4/h17-24,28H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23+,24-,26-,27-/m1/s1 |
| Standard InChIKey | JQMQKOQOLPGBBE-ZNCJEFCDSA-N |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(C4)O)C)C |
| Synonyms | 6-ketocholestanol 6-ketocholestanol, (3alpha,5alpha)-isomer 6-ketocholestanol, (3beta,5alpha)-isome |
| PubChem Compound | 102008 |
| Last Modified | Sep 14 2023 |
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